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Compound of Interest

6-(Cyclopropylsulfonyl)-2-
Compound Name:

methylpyridin-3-amine
CAS No.: 1147558-17-5

Cat. No.: B11889840

Get Quote

Executive Summary: The Chemical Space of
C10H14N202S

Target Audience: Medicinal Chemists, Analytical Scientists, and Process Engineers.

The molecular formula C10H14N202S (MW: 226.30 g/mol ) represents a critical chemical
space in drug discovery, most notably occupied by 1-(Benzenesulfonyl)piperazine. While often
encountered as a synthetic intermediate or a fragment in Fragment-Based Drug Discovery
(FBDD), this formula also encompasses distinct structural isomers like

-Allyl-
-toluenesulfonylhydrazide, a reagent in radical chemistry.

For the drug development professional, CLOH14N202S is not merely a set of atoms but a
"privileged scaffold.” The arylsulfonyl piperazine moiety is a pharmacophore frequently
embedded in serotonin receptor antagonists (5-HT6), chemokine receptor blockers, and
enzyme inhibitors.
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This guide provides a technical deep-dive into the structural identification, synthesis, and
medicinal utility of this entity, distinguishing the medicinal scaffold from the synthetic reagent.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]

Before engaging in synthesis or bioassay, the physicochemical baseline must be established to
predict solubility and metabolic stability.

: o :

Property Value Context

Molecular Formula C10H14N202S

Monoisotopic Mass: 226.0776

Molecular Weight 226.30 g/mol
Da
Exact Mass 226.0776 Critical for HRMS validation
] 1 Benzene Ring (4) or Ring +
Degrees of Unsaturation 4
Double Bonds
) Moderate lipophilicity; CNS
LogP (Predicted) ~1.1-1.7

penetrant potential

Good oral bioavailability (<140
Topological Polar Surface Area  ~58 A2 Y

A2)
_ _ Medicinal Scaffold (CAS:
Key Isomer 1 1-(Benzenesulfonyl)piperazine
14172-55-5)
-Allyl- )
Key Isomer 2 Synthetic Reagent

-toluenesulfonylhydrazide

Structural Isomerism: The "ldentity Crisis"

In a blind screening context (e.g., metabolite identification), distinguishing isomers is critical.
The two dominant isomers differ fundamentally in topology:
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» 1-(Benzenesulfonyl)piperazine: A cyclic amine (piperazine) sulfonylated at one nitrogen. The
ring accounts for the degrees of unsaturation alongside the benzene.

. -Allyl-

-toluenesulfonylhydrazide: An acyclic hydrazine chain attached to a toluene ring, containing
an allyl alkene group.

Structural Elucidation & Analytical Logic
Diagnostic Decision Tree

The following Graphviz diagram outlines the logic flow for distinguishing the medicinal scaffold
from synthetic byproducts using NMR and MS.
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Unknown Sample

MW: 226.30 | CI0H14N202S

1H NMR Analysis
(CDCI3 or DMSO-d6)

Check Aliphatic Region
(2.0 - 4.0 ppm)

Cyclic Amine Pattern\Olefinic Pattern

Two Triplets/Multiplets Allylic Signals
~2.9 & 3.0 ppm (8H total) ~5.0-6.0 ppm (Multiplet)
Indicates Piperazine Ring Indicates Allyl Group

Check Aromatic Region
(7.0 - 8.0 ppm)

If Piperazine present \If Allyl present

Multiplet (5H) Two Doublets (4H)
Monosubstituted Benzene Para-substituted (AA'BB')

IDENTITY CONFIRMED: IDENTITY CONFIRMED:
1-(Benzenesulfonyl)piperazine N-Allyl-p-toluenesulfonylhydrazide
(Medicinal Scaffold) (Synthetic Reagent)

Click to download full resolution via product page

Figure 1: Analytical decision matrix for distinguishing the primary pharmaceutical isomer from
synthetic reagents.
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Mass Spectrometry Fragmentation (ESI-MS/MS)

o 1-(Benzenesulfonyl)piperazine:
o Precursor: [M+H]* = 227.08[1][2]
o Major Fragment:m/z 141 (PhSO2*) — Characteristic sulfonyl cleavage.
o Minor Fragment:m/z 85 (Piperazine ring fragment).

* |sotopic Pattern: Look for the 34S isotope peak at [M+2] with ~4.4% relative abundance. This
confirms the presence of Sulfur, ruling out artifacts like Solriamfetol (C10H14N202).

Medicinal Utility: The Piperazine Sulfonamide
Scaffold

The 1-(Benzenesulfonyl)piperazine moiety is not just a random chemical; it is a privileged
structure in GPCR medicinal chemistry.

Mechanism of Action Relevance

Researchers utilize this scaffold to target:

o 5-HT6 Receptors: Arylsulfonyl piperazines are classic antagonists used to study cognitive
enhancement in Alzheimer's models. The sulfonyl group provides a rigid linker that orients
the basic piperazine nitrogen (protonated at physiological pH) to interact with Aspartate
residues in the receptor binding pocket.

e Chemokine Receptors (CCR): Modifications on the benzene ring allow for tuning selectivity
against CCR antagonists.

Biological Pathway Integration

The following diagram illustrates how this scaffold integrates into the serotonin signaling
blockade.
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Figure 2: Pharmacological intervention of the arylsulfonyl piperazine scaffold in 5-HT6 signaling
pathways.

Experimental Protocol: Synthesis of 1-
(Benzenesulfonyl)piperazine

For researchers requiring this standard for metabolic studies or library synthesis, the following
protocol ensures high purity and yield.

Reaction Scheme

Reagents: Piperazine (anhydrous), Benzenesulfonyl chloride, Dichloromethane (DCM),
Triethylamine (TEA). Mechanism: Nucleophilic attack of the secondary amine on the sulfonyl
sulfur, followed by elimination of chloride.

Step-by-Step Methodology

e Preparation:

o Dissolve Piperazine (4.0 eq, excess is crucial to prevent bis-sulfonylation) in anhydrous
DCM (10 mL/qg).

o Cool the solution to 0°C in an ice bath.
o Add Triethylamine (1.2 eq) as a proton scavenger.
o Addition:
o Dissolve Benzenesulfonyl chloride (1.0 eq) in a small volume of DCM.

o Add dropwise to the piperazine solution over 30 minutes. Note: Slow addition favors
mono-substitution.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b11889840/docs?utm_src=pdf-body-img#beyond-the-formula-structural-elucidation-and-pharmaceutical-utility-of-c10h14n2o2s
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11889840?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Reaction & Workup:

o

Allow to warm to Room Temperature (RT) and stir for 4 hours. Monitor by TLC (System:
10% MeOH in DCM).

(¢]

Wash 1: Water (removes TEA salts and excess piperazine).

Wash 2: Brine.

[¢]

[¢]

Drying: Dry organic layer over anhydrous NazSOa.
 Purification (Critical Step):
o Evaporate solvent.
o If bis-sulfonylated byproduct is present (higher Rf), recrystallize from Ethanol/Water.
o Yield Expectation: 85-90%.
 Validation:
o Run HPLC. Peak purity should be >98% at 254 nm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. PubChemlLite - 1-(benzenesulfonyl)piperazine (C10H14N202S) [pubchemlite.lcsb.uni.lu]
e 2. PubChemlLite - 884-49-1 (C10H14N202S) [pubchemlite.lcsb.uni.lu]

e To cite this document: BenchChem. [Beyond the Formula: Structural Elucidation and
Pharmaceutical Utility of CLOH14N202S]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11889840/docs#beyond-the-formula-structural-
elucidation-and-pharmaceutical-utility-of-c10h14n202s]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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